BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-1-methyl-2-oxoindoline chemical
structure and IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-1-methyl-2-oxoindoline

Cat. No.: B1271126

An In-depth Technical Guide to 5-Bromo-1-
methyl-2-oxoindoline

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 5-Bromo-1-methyl-2-oxoindoline, a compound of interest for researchers,
scientists, and professionals in drug development.

Chemical Structure and IUPAC Name

The compound, 5-Bromo-1-methyl-2-oxoindoline, is a derivative of oxindole, characterized
by a bromine atom at the 5th position of the indole core and a methyl group attached to the
nitrogen atom.

IUPAC Name: 5-bromo-1-methylindolin-2-one[1][2]

Chemical Structure:

Physicochemical Properties

A summary of the key quantitative data for 5-Bromo-1-methyl-2-oxoindoline is presented in
the table below. This information is crucial for its application in experimental settings.
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Property Value Source
Molecular Formula CoHsBrNO [1]
Molecular Weight 226.07 g/mol [1]
Crystal System Monoclinic [1]
Space Group P2i/c [1]

a=10.5134(4) Ab =
Unit Cell Dimensions 11.0926(4) Ac = 7.7168(3) AB  [1]
=103.229(2)°

Volume of Unit Cell 876.06(6) A3 [1]

Calculated Density Z=4 [1]

Experimental Protocol: Synthesis of 5-Bromo-1-
methyl-2-oxoindoline

The following protocol details the synthesis of 5-Bromo-1-methyl-2-oxoindoline from 1-
methylindolin-2-one.[1]

Materials:

e 1-Methylindolin-2-one (0.50 g)

e N-Bromosuccinimide (NBS) (0.60 g)

o Acetonitrile (10 ml + additional for NBS solution)
e |ce water

e Chloroform

e Sodium sulfate (Na2S0a4)

e Ethanol
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Procedure:
e Dissolution: Dissolve 0.50 g of 1-methylindolin-2-one in 10 ml of acetonitrile.
e Cooling: Cool the mixture to 263 K (-10 °C).

» Addition of Brominating Agent: Slowly add an acetonitrile solution of 0.60 g of N-
Bromosuccinimide (NBS) to the cooled mixture.

e Reaction: Stir the mixture for 24 hours.

» Quenching: Pour the reaction mixture into ice water and continue stirring for an additional
hour.

o Extraction: Extract the aqueous solution with chloroform.
e Drying: Dry the organic layer over anhydrous sodium sulfate (NazSOa).
e Solvent Removal: Remove the solvent under reduced pressure.

 Purification: Purify the crude product by recrystallization from ethanol to yield the final
product (0.58 g, 76% yield).[1]

Visualization of the Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of 5-Bromo-1-
methyl-2-oxoindoline.

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Bromo-1-methyl-2-oxoindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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